Cas no 850411-09-5 (Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester)

• Product Name: Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
• CAS No: 850411-09-5
• MF: C₁₈H₂₇BO₅
• MW: 334.214986085892
• MDL: MFCD08706023
• CID: 716923
• Update Time: 2026-04-29

Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
• 4-[3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-BUTYRIC ACID ETHYL ESTER
• ethyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]butanoate

• MDL： MFCD08706023

Computed Properties

• Exact Mass: 334.19500

Experimental Properties

• PSA: 53.99000
• LogP: 2.70790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester

Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester (CAS No. 850411-09-5): A Comprehensive Overview

Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester (CAS No. 850411-09-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boronic ester functionality and aromatic structure, making it a valuable intermediate in various synthetic pathways. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

The molecular formula of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester is C₂₀H₃₀O₅B. The presence of the boronic ester group (B(OEt)₂) imparts unique reactivity and stability to the molecule. This functional group is particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds and advanced materials.

The synthesis of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester typically involves several steps. One common approach is to start with 4-hydroxybutanoic acid ethyl ester and react it with a suitable boronic ester precursor under appropriate conditions. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

In the context of medicinal chemistry, Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester has shown promise as a building block for the synthesis of novel pharmaceuticals. Its boronic ester functionality allows for the introduction of diverse substituents through Suzuki-Miyaura coupling reactions. This versatility is particularly valuable in drug discovery programs aimed at developing new treatments for various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of potent anti-cancer agents. The researchers demonstrated that by coupling this boronic ester with various aromatic compounds containing bioactive moieties, they were able to generate a library of compounds with enhanced cytotoxic activity against multiple cancer cell lines. This finding underscores the potential of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester as a key intermediate in drug development.

Beyond its applications in medicinal chemistry, Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester also finds utility in materials science. The unique electronic and structural properties of this compound make it suitable for use in the synthesis of advanced polymers and functional materials. For instance, researchers at a leading materials science institute have utilized this compound to develop novel polymeric coatings with improved thermal stability and mechanical strength.

The physical properties of Butanoic acid, 4-[3-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)phenoxy]-，ethyl ester, such as its melting point and solubility characteristics，are also important considerations for its practical applications。This compound typically exhibits good solubility in common organic solvents such as dichloromethane，toluene，and ethanol。Its melting point is around 60°C，making it suitable for use in a wide range of synthetic processes。

In conclusion，Butanoic acid，4-[3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)phenoxy]-，ethyl ester (CAS No。850411-09-5) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science。Its unique boronic ester functionality provides a versatile platform for synthetic transformations，enabling the development of novel pharmaceuticals and advanced materials。As research continues to advance，the applications of this compound are likely to expand further，opening new avenues for innovation and discovery。